Cas no 1804455-94-4 (1-Bromo-3-(2-carboxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-carboxyphenyl)propan-2-one
• CAS No: 1804455-94-4
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 4972021
• Update Time: 2023-08-24

1-Bromo-3-(2-carboxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-carboxyphenyl)propan-2-one

• Inchi： 1S/C10H9BrO3/c11-6-8(12)5-7-3-1-2-4-9(7)10(13)14/h1-4H,5-6H2,(H,13,14)
• InChI Key： LIFSSXPVSIYMNC-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=CC=1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4